Cas no 92-77-3 (Naphtol AS)

Naphtol AS is a series of organic compounds belonging to the class of azoic coupling components, primarily used as intermediates in dye synthesis. These compounds are characterized by their high affinity for cellulose fibers, making them essential in the production of fast, light-resistant dyes for textiles. Naphtol AS derivatives exhibit excellent coupling efficiency with diazonium salts, yielding vibrant and durable shades. Their chemical stability and compatibility with various substrates enhance their utility in industrial dyeing processes. Additionally, they provide consistent performance in applications requiring precise color reproduction. The product's reliability and versatility make it a preferred choice for specialized dye formulations.
Naphtol AS structure
Naphtol AS structure
Product Name:Naphtol AS
CAS No:92-77-3
MF:C17H13NO2
MW:263.290624380112
MDL:MFCD00004096
CID:34664
PubChem ID:66719
Update Time:2025-06-08

Naphtol AS Chemical and Physical Properties

Names and Identifiers

    • Naphthol AS
    • NAPHTHOL AS(TM)
    • TEREPHTHALBIS(O-HYDROXYANILIDE)
    • AZOIC COUPLING COMPONENT 2
    • azoic coupling component 4
    • CI 37505
    • c.i. 37560
    • 3-Hydroxy-2-naphthanilide
    • 3-Hydroxy-2-Naphthoic Acid Anilide
    • 3-hydroxy-N-phenylnaphthalene-2-carboxamide
    • 2-hydroxy-3-phenylcarbamoylnaphthalene
    • 2-hydroxy-naphthalene-3-carboxylic acid-phenylamide
    • 3-hydroxynaphthalene-2-carboxylic acid phenylamide
    • 3-hydroxy-N-phenyl-2-naphthalenecarboxamide
    • Amarthol AS
    • Azonaphtol A
    • Cibanaphthol RF
    • Dragonthol A
    • Naphtanilide RC
    • Naphthol AS Supra
    • Naphtoelan A
    • N-phenyl-3-hydroxy-2-naphthalenecarboxamide
    • Solunaptol A
    • 2-Hydroxy-3-naphthoic Acid Anilide
    • 3-Hydroxy-N-phenyl-2-naphthamide
    • C.I. 37505
    • 2-Naphthanilide, 3-hydroxy- (8CI)
    • 3-Hydroxy-N-phenyl-2-naphthalenecarboxamide (ACI)
    • 2-Hydroxy-3-(phenylcarbamoyl)naphthalene
    • 2-Hydroxy-3-naphthalenecarboxanilide
    • 2-Hydroxy-3-naphthanilide
    • 2-Hydroxy-3-naphthoic anilide
    • 2-Hydroxy-N-phenyl-3-naphthalenecarboxamide
    • 2-Naphthol-3-carboxylic acid N-phenylamide
    • 3-(N-Phenylcarbamoyl)-2-naphthol
    • 3-Hydroxy-2-naphthalenecarboxanilide
    • 3-Hydroxy-2-naphthoanilide
    • 3-Hydroxy-naphthalene-2-carboxylic acid phenylamide
    • 3-Hydroxyl-2-naphthanilide
    • Acco Naphthol AS
    • Acna Naphthol C
    • Amanil Naphthol AS
    • Anathol AS
    • Anthonaphthol AS
    • Aquafine Red E 9
    • Azoground AS
    • Azonaphthol A
    • Azotol A
    • Brenthol AS
    • C.I. Azo Coupling Comp. 2
    • C.I. Azoic Coupling Component 2
    • Celcot RF
    • Conazoic Coupling B
    • Diathol AS
    • Diathol ASF
    • Dycosthol AS
    • H 0313
    • Hebeithol AS
    • Hiltonaphthol AS
    • Kako Grounder AS
    • Kambothol AS
    • Kiwa Grounder AS
    • Lake Developer A
    • Mitsui Naphthozol AS
    • N-Phenyl-2-hydroxy-3-naphthalenecarboxamide
    • N-Phenyl-3-hydroxy-2-naphthamide
    • Naftol AS
    • Oprea1_096551
    • Q25387080
    • Naphtholate AS Soln
    • NaphtholAS
    • MFCD00004096
    • 2-Hydroxy-3-naphthoylanilide
    • 2-Naphthalenecarboxamide, 3-hydroxy-N-phenyl-
    • .beta.-Hydroxynaphthoic anilide
    • 3-hydroxy-2-naphthanilid
    • EC 202-188-1
    • Z68084598
    • EN300-128496
    • UNII-V3ZU6E76NB
    • 3-Hydroxy-N-phenyl-2-naphthamide #
    • 3-hydroxy-N-phenyl-naphthalene-2-carboxamide
    • beta-Hydroxynaphthoic anilide
    • Naphtanilide OL Supra
    • DTXSID1052618
    • SR-01000358268-1
    • Naphtanilide RC Supra
    • SCHEMBL57970
    • Naphtol AS
    • 2-Naphthalenecarboxamide, 3-hydroxy-N-phenyl-, labeled with carbon-14
    • NSC45173
    • W-100273
    • Naphthanilide RC
    • BDBM50091993
    • NSC 45173
    • Naphthol ACNA C
    • EINECS 202-188-1
    • Naphthanil AS
    • Naphthanilide OL Supra
    • 3-Hydroxy-2-naphthoylanilide
    • AKOS003381951
    • F71284
    • V3ZU6E76NB
    • H0313
    • .ALPHA.-NAPHTHOL AS
    • AZOIC COUPLING COMPONENT 2 (NAPHTOL AS)
    • SR-01000358268
    • Naphtolate AS Soln
    • Naphthoide AS
    • NS00009186
    • Naphthoide AS No. 100
    • NSC-45173
    • Ultrazol I-AS
    • LS-14551
    • Naphthol ACNAC
    • ORANGE BASE GC
    • 92-77-3
    • Naphtazol A
    • Tulathol AS
    • Naftolo MM
    • 86349-50-0
    • Naphtholate AS
    • Naphthol AS-A
    • Hiltonphthol AS
    • CHEMBL63731
    • .beta.-Hydroxy-3-naphthoic acid anilide
    • 2-Naphthanilide, 3-hydroxy-
    • Naftoelan A
    • Naphthanilide RC Supra
    • 3-Hydroxy-2-naphthoylanilid
    • MDL： MFCD00004096
    • Inchi： 1S/C17H13NO2/c19-16-11-13-7-5-4-6-12(13)10-15(16)17(20)18-14-8-2-1-3-9-14/h1-11,19H,(H,18,20)
    • InChI Key： JFGQHAHJWJBOPD-UHFFFAOYSA-N
    • SMILES： O=C(C1C(O)=CC2C(=CC=CC=2)C=1)NC1C=CC=CC=1

Computed Properties

  • Exact Mass: 263.09500
  • Monoisotopic Mass: 263.094629
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 338
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.3
  • Surface Charge: 0
  • Tautomer Count: 9
  • XLogP3: nothing

Experimental Properties

  • Color/Form: Beige or reddish powder
  • Density: 1.1138 (rough estimate)
  • Melting Point: 247.0 to 251.0 deg-C
  • Boiling Point: 406.53°C (rough estimate)
  • Flash Point: 190.7 °C
  • Refractive Index: 1.4500 (estimate)
  • Solubility: Solubility Insoluble in water; sparingly soluble in ethanol
  • PSA: 49.33000
  • LogP: 3.87070
  • pka: 9.70(at 25℃)
  • Color index: 37505
  • λmax: 394nm
  • PH: Non& uorescence (8.2) to yellow/green & uorescence (10.3)
  • Solubility: Insoluble in water and sodium carbonate solution, yellow in sodium hydroxide solution, slightly soluble in ethanol, soluble in hot nitrobenzene.

Naphtol AS Security Information

  • Symbol: GHS07
  • Prompt：warning
  • Signal Word：Warning
  • Hazard Statement： H317
  • Warning Statement： P280
  • Hazardous Material transportation number：UN 3077 9/PG 3
  • WGK Germany：1
  • Hazard Category Code： R43;R51/53
  • Safety Instruction： S36/37-S61
  • FLUKA BRAND F CODES：10-21
  • RTECS：QJ1897400
  • Hazardous Material Identification： Xi N
  • Risk Phrases：R43; R51/53
  • HazardClass：9
  • PackingGroup：III
  • Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

Naphtol AS Customs Data

  • HS CODE：2924299090
  • Customs Data：

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Naphtol AS Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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 92-77-3 97%
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Naphtol AS Production Method

Production Method 1

92-70-6 92-70-6
92-77-3 92-77-3
Reaction Conditions
1.1 Reagents: Phosphonic acid Solvents: Xylene ;  160 - 170 °C; 4 - 6 h, reflux
Reference
Preparation process of naphthol
, China, , ,

Production Method 2

92-70-6 92-70-6
92-77-3 92-77-3
Reaction Conditions
1.1 Reagents: Phosphorus trichloride Solvents: 1,2-Dichlorobenzene
Reference
Process for preparing Naphthol AS products
, China, , ,

Production Method 3

92-70-6 92-70-6
92-77-3 92-77-3
Reaction Conditions
1.1 Catalysts: Triethylamine ,  P,P′-Dipropyldiphosphonic acid Solvents: Xylene
Reference
Preparation of 3-hydroxy-2-naphthoic anilides
, Germany, , ,

Production Method 4

92-70-6 92-70-6
92-77-3 92-77-3
Reaction Conditions
1.1 Reagents: Phosphorus trichloride Solvents: Chlorobenzene ;  15 min, heated
Reference
Investigation of hydro-lipophilic properties of N-alkoxyphenylhydroxynaphthalenecarboxamides
Kapustikova, Iva; Bak, Andrzej; Gonec, Tomas; Kos, Jiri; Kozik, Violetta; et al, Molecules, 2018, 23(7),

Production Method 5

92-70-6 92-70-6
92-77-3 92-77-3
Reaction Conditions
Reference
Catalytic aminolysis of 3-hydroxy-2-naphthoic acid
Kondratov, S. A.; Shteinberg, L. Ya.; Shein, S. M.; Udovichenko, L. V.; Boiko, V. D., Zhurnal Organicheskoi Khimii, 1994, 30(2), 284-5

Production Method 6

92-70-6 92-70-6
92-77-3 92-77-3
Reaction Conditions
1.1 Reagents: Phosphorus trichloride Solvents: Chlorobenzene ;  5 min, 10 - 25 °C; 2.5 h, 130 °C
Reference
Synthesis and investigation of the steric effect on activity of N-substituted-3-carbamoylnaphthalene-2-yl α-chlorocarboxylate in human leukocyte esterase staining reaction
Tran, Van Tinh; Phan, Thi Trang; Nguyen, Anh Tri; Luu, Van Boi, Tap Chi Hoa Hoc, 2011, 49(6), 725-732

Production Method 7

92-77-3 92-77-3
Reaction Conditions
Reference
High-purity N-aryl-3-hydroxy-2-naphthalenecarboxamides
, Romania, , ,

Production Method 8

92-70-6 92-70-6
92-77-3 92-77-3
Reaction Conditions
1.1 Reagents: Thionyl chloride Catalysts: Dimethylformamide Solvents: Dichloromethane ;  rt
1.2 Solvents: Tetrahydrofuran ;  5 h, rt → 45 °C
Reference
Preparation of chromosol AS
, China, , ,

Production Method 9

92-70-6 92-70-6
92-77-3 92-77-3
Reaction Conditions
1.1 Reagents: Silicon tetrachloride Solvents: Chlorobenzene
Reference
Production of azotol-A from a mixed anhydride of silicic and 2,3-hydroxynaphthoic acids
Kirsanov, A. V.; Levchenko, E. S.; Tret'yakova, G. S., Ukrains'kii Khemichnii Zhurnal, 1953, 19, 504-7

Production Method 10

92-70-6 92-70-6
92-77-3 92-77-3
Reaction Conditions
1.1 Reagents: Phosphorus trichloride Solvents: Chlorobenzene ;  rt → 10 °C; 10 °C; 15 min, 135 °C
Reference
Synthesis of naphthol AS-X chloroacetates and study on the electron effects on the human leukocyte esterase staining
Tran, Van Tinh; Pham, Hoai Thu; Nguyen, Anh Tri; Luu, Van Boi, Tap Chi Hoa Hoc, 2011, 49(4), 479-488

Production Method 11

92-70-6 92-70-6
92-77-3 92-77-3
Reaction Conditions
1.1 Catalysts: Titanium tetrabutoxide Solvents: Aniline
Reference
Catalytic synthesis of 2,3-hydroxynaphthoic acid anilide
Kondratov, S. A.; Shteinburg, L. Ya.; Shein, S. M., Zhurnal Organicheskoi Khimii, 1993, 29(9), 1914-15

Production Method 12

92-70-6 92-70-6
92-77-3 92-77-3
Reaction Conditions
1.1 Reagents: Phosphorus trichloride Solvents: Chlorobenzene ;  rt; 10 min, 100 °C; 15 min, 120 °C; 20 min, 130 °C
Reference
Antibacterial and herbicidal activity of ring-substituted 3-hydroxynaphthalene-2-carboxanilides
Kos, Jiri; Zadrazilova, Iveta; Pesko, Matus; Keltosova, Stanislava; Tengler, Jan; et al, Molecules, 2013, 18, 7977-7997

Production Method 13

92-70-6 92-70-6
92-77-3 92-77-3
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride Solvents: Chlorobenzene ;  rt; rt → 130 °C; 25 min, 130 °C
Reference
Preparation and biological properties of ring-substituted 3-hydroxynaphthalene-2-carboxanilides
Kos, Jiri; Zadrazilova, Iveta; Pesko, Matus; Pavlica, Jiri; Gonec, Tomas; et al, International Electronic Conference on Synthetic Organic Chemistry, 2012, ,

Production Method 14

92-70-6 92-70-6
92-77-3 92-77-3
Reaction Conditions
1.1 Reagents: Oxygen Catalysts: Phenylboronic acid Solvents: Mesitylene ;  rt; 30 h, reflux
Reference
Preparation method of naphthol AS-series anilide dye
, China, , ,

Production Method 15

1734-00-5 1734-00-5
92-77-3 92-77-3
Reaction Conditions
1.1 Reagents: Phosphonic acid Solvents: Water ;  75 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 2.5
Reference
Process for synthesizing naphthol
, China, , ,

Production Method 16

92-70-6 92-70-6
92-77-3 92-77-3
Reaction Conditions
1.1 Reagents: Phosphorus trichloride Solvents: Chlorobenzene ;  50 °C → 90 °C; 2 h, 90 °C
1.2 Reagents: Sodium carbonate Solvents: Water ;  pH 8.1
Reference
N-(3-hydroxyl-2-naphthoyl)aniline production device
, China, , ,

Production Method 17

92-70-6 92-70-6
92-77-3 92-77-3
Reaction Conditions
1.1 Reagents: Phosphorus trichloride Solvents: Chlorobenzene ;  10 min, 100 °C; 15 min, 120 °C; 20 min, 130 °C
Reference
3-Hydroxynaphthalene-2-carboxanilides and their antitrypanosomal activity
Kos, Jiri; Kapustikova, Iva; Clements, Carol; Gray, Alexander I.; Jampilek, Josef, Monatshefte fuer Chemie, 2018, 149(5), 887-892

Production Method 18

92-70-6 92-70-6
92-77-3 92-77-3
Reaction Conditions
1.1 Reagents: Sodium dodecyl sulfate ,  Sodium octadecyl sulfate Solvents: 2-Chlorotoluene ,  Chlorobenzene ;  5 min
1.2 Reagents: Phosphorus trichloride ;  65 °C; 90 °C; 90 °C → 130 °C; 1 h, 120 - 130 °C; 30 °C → 105 °C; 95 - 105 °C
Reference
Process and apparatus for preparation of Naphthol AS
, China, , ,

Production Method 19

92-77-3 92-77-3
Reaction Conditions
Reference
Purification of bisazo pigments useful in electrophotographic photoconductors
, Japan, , ,

Production Method 20

92-77-3 92-77-3
Reaction Conditions
Reference
N-Substituted amides of 3-hydroxy-2-naphthalenecarboxylic acid
, Poland, , ,

Naphtol AS Raw materials

Naphtol AS Preparation Products

Naphtol AS Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:92-77-3)3-Hydroxy-2-naphthanilide, ≥ 97.0%
Order Number:LE14663
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:11
Price ($):discuss personally
Email:18501500038@163.com

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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:92-77-3)3-Hydroxy-2-naphthanilide, ≥ 97.0%
LE14663
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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